Cas no 4927-36-0 (5-methyl-5-phenylhexan-3-one)

• Product name: 5-methyl-5-phenylhexan-3-one
• CAS No: 4927-36-0
• MF: C₁₃H₁₈O
• MW: 190.28142
• MDL: MFCD00778270
• CID: 884427

5-methyl-5-phenylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-phenylhexan-3-one
• 5-Methyl-5-phenyl-3-hexanone
• 3-Hexanone, 5-methyl-5-phenyl-
• 5-Phenyl-5-methylhexan-3-one
• Einecs 225-561-0

• MDL： MFCD00778270

Additional information on 5-methyl-5-phenylhexan-3-one

Comprehensive Overview of 5-methyl-5-phenylhexan-3-one (CAS No. 4927-36-0): Properties, Applications, and Industry Insights

5-methyl-5-phenylhexan-3-one (CAS No. 4927-36-0) is a specialized organic compound with a unique molecular structure, combining aromatic and aliphatic functionalities. This ketone derivative, featuring a phenyl group and a methyl-substituted hexanone backbone, has garnered attention in fine chemical synthesis, fragrance formulation, and pharmaceutical intermediates. Its distinctive structural motif enables versatile reactivity, making it valuable for asymmetric synthesis and chiral molecule construction.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for compounds like 5-methyl-5-phenylhexan-3-one. Researchers are exploring catalytic methods to improve atom economy, aligning with the industry's focus on sustainable synthesis. The compound's balanced lipophilicity and steric properties also make it relevant in flavor & fragrance applications, where consumers increasingly demand natural-identical aroma chemicals with enhanced stability profiles.

Analytical characterization of CAS 4927-36-0 reveals key physicochemical properties: a molecular weight of 190.28 g/mol, boiling point range of 265-268°C, and moderate water solubility. Advanced techniques like GC-MS and NMR spectroscopy confirm its structural integrity, while HPLC purity analysis ensures batch-to-batch consistency for industrial applications. These quality control measures address growing market demands for high-purity specialty chemicals in research and production.

In pharmaceutical contexts, the hexan-3-one scaffold of this compound serves as a valuable building block for drug discovery. Its ability to introduce both steric bulk and aromatic character makes it particularly useful for modulating bioavailability parameters in lead optimization. Current patent literature indicates applications in developing CNS-active compounds, though specific therapeutic uses remain proprietary information.

The fragrance industry utilizes 5-methyl-5-phenylhexan-3-one as a sensory modifier, contributing woody-ambery undertones to premium perfume compositions. With rising consumer interest in long-lasting fragrance formulations, this compound's stability under various pH conditions offers distinct advantages. Market analysts note growing demand in niche perfumery where unique chemical signatures command premium pricing.

Regulatory compliance for CAS 4927-36-0 follows standard chemical safety protocols, with proper handling requiring standard laboratory precautions. The compound is not classified under restricted substance lists, facilitating global trade. However, manufacturers emphasize responsible sourcing of precursors to meet evolving ESG (Environmental, Social, Governance) standards in the chemical sector.

Emerging research explores the compound's potential in advanced material science, particularly as a monomer precursor for specialty polymers. Its bifunctional nature allows incorporation into polymer backbones that require both rigidity (from the phenyl group) and flexibility (from the aliphatic chain). Such materials show promise for high-performance coatings with tailored thermal and mechanical properties.

Supply chain dynamics for 5-methyl-5-phenylhexan-3-one reflect broader trends in fine chemicals distribution. Major producers are adopting blockchain-enabled traceability systems to assure quality from synthesis to delivery. This technological integration responds to pharmaceutical customers' need for auditable supply chains under stringent regulatory frameworks.

Future developments may focus on biocatalytic production routes for this compound, leveraging enzymatic systems to achieve greener synthesis. Early-stage research demonstrates feasibility using engineered ketoreductases, potentially reducing energy consumption compared to traditional methods. Such innovations align with the chemical industry's net-zero carbon goals while maintaining cost competitiveness.

For researchers specifying 4927-36-0 in their work, proper storage recommendations include inert atmosphere protection and temperature control below 30°C to prevent degradation. Analytical standards are increasingly available through certified reference material providers, supporting reproducibility in academic and industrial studies. These quality assurance measures address growing concerns about research replicability in chemical sciences.